Cas no 2137885-95-9 (3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione)

• Product Name: 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione
• CAS No: 2137885-95-9
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 5958172
• PubChem ID: 165465294
• Update Time: 2025-10-30

3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-799731
• 2137885-95-9
• 3-(3-amino-2-oxopropyl)-1lambda6-thietane-1,1-dione
• 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione

• Inchi： 1S/C6H11NO3S/c7-2-6(8)1-5-3-11(9,10)4-5/h5H,1-4,7H2
• InChI Key： JMRHEUTWBUATBX-UHFFFAOYSA-N
• SMILES： S1(CC(CC(CN)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 177.04596439g/mol
• Monoisotopic Mass: 177.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 85.6Ų

Additional information on 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione

Exploring 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione (CAS No. 2137885-95-9): A Comprehensive Overview

In the realm of specialized organic compounds, 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione (CAS No. 2137885-95-9) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, often referred to in scientific literature by its systematic IUPAC name, features a thietane-1,1-dione core modified with an amino-2-oxopropyl side chain. Researchers and industry professionals are increasingly exploring its potential applications in pharmaceutical intermediates, material science, and biochemical research.

The molecular structure of 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione combines a sulfone group (from the thietane-1,1-dione moiety) with a reactive ketone and primary amine, making it a versatile building block for heterocyclic synthesis. Its CAS No. 2137885-95-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing relevance in medicinal chemistry and drug discovery. Recent studies highlight its role in designing enzyme inhibitors and small-molecule probes, aligning with trends in precision medicine and targeted therapies.

From a synthetic perspective, the compound’s thietane ring offers stability while the oxopropyl-amine segment provides a handle for further functionalization. This duality has sparked interest in its use for peptide mimetics and bioorthogonal chemistry—a hot topic in chemical biology. Online forums and research portals often discuss its compatibility with click chemistry reactions, a technique widely adopted for bioconjugation and nanomaterial labeling.

Environmental and green chemistry considerations are also driving innovation around CAS No. 2137885-95-9. Researchers are investigating solvent-free synthesis routes and catalytic methods to produce this compound sustainably, addressing the demand for eco-friendly reagents. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing chemical waste.

In analytical chemistry, 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione is characterized by techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure its quality for high-value applications, including proteomics research and diagnostic reagent development. The compound’s chromatographic behavior and stability profiles are frequently queried in academic and industrial settings.

Looking ahead, the integration of AI-driven drug design and computational modeling is expected to unlock new possibilities for this molecule. Platforms like AlphaFold and molecular docking software could predict its interactions with biological targets, accelerating its adoption in personalized therapeutics. As the scientific community prioritizes data-driven discovery, CAS No. 2137885-95-9 exemplifies how niche compounds can bridge gaps between traditional synthesis and digital innovation.

In summary, 3-(3-Amino-2-oxopropyl)-1lambda6-thietane-1,1-dione represents a convergence of structural ingenuity and multidisciplinary utility. Its trajectory mirrors broader shifts toward sustainable chemistry, biocompatible materials, and AI-enhanced research, making it a compelling subject for both academia and industry.